Cas no 1185306-64-2 (4-Bromo-2-(ethyl-d5)-thiazole)
4-Bromo-2-(ethyl-d5)-thiazole structure
Product Name:4-Bromo-2-(ethyl-d5)-thiazole
CAS No:1185306-64-2
MF:C5H6BrNS
MW:197.107647418976
CID:6810720
PubChem ID:45787994
Update Time:2025-03-28
4-Bromo-2-(ethyl-d5)-thiazole Chemical and Physical Properties
Names and Identifiers
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- 4-Bromo-2-(ethyl-d5)-thiazole
- 1185306-64-2
- AKOS015943627
- CS-18739
-
- Inchi: 1S/C5H6BrNS/c1-2-5-7-4(6)3-8-5/h3H,2H2,1H3/i1D3,2D2
- InChI Key: UGOTVBQVKYAZSV-ZBJDZAJPSA-N
- SMILES: BrC1=CSC(C([2H])([2H])C([2H])([2H])[2H])=N1
Computed Properties
- Exact Mass: 195.97182Da
- Monoisotopic Mass: 195.97182Da
- Isotope Atom Count: 5
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 78.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 41.1Ų
4-Bromo-2-(ethyl-d5)-thiazole Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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